N-(2-ethoxybenzylidene)-4-(2-methoxyphenyl)-1-piperazinamine hydrochloride

• IUPAC Name: (Z)-1-(2-ethoxyphenyl)-N-[4-(2-methoxyphenyl)piperazin-1-yl]methanimine;hydrochloride
• InChI: InChI=1S/C20H25N3O2.ClH/c1-3-25-19-10-6-4-8-17(19)16-21-23-14-12-22(13-15-23)18-9-5-7-11-20(18)24-2;/h4-11,16H,3,12-15H2,1-2H3;1H/b21-16-
• InChI Key: UJVSCYDMFQMQQT-PLMZOXRSSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C=NN2CCN(CC2)C3=CC=CC=C3OC.Cl
• Isomeric SMILES: CCOC1=CC=CC=C1/C=N\N2CCN(CC2)C3=CC=CC=C3OC.Cl
• Molecular Formula: C20H26ClN3O2
• Molecular Weight: 375.9 g/mol

Description

N-(2-ethoxybenzylidene)-4-(2-methoxyphenyl)-1-piperazinamine hydrochloride, also known as EPPH, is a chemical compound that has gained significant attention in scientific research. EPPH is a piperazine derivative that has been synthesized through a multi-step process.

Mechanism of Action

The mechanism of action of N-(2-ethoxybenzylidene)-4-(2-methoxyphenyl)-1-piperazinamine hydrochloride is not fully understood. However, studies have shown that it acts on various cellular targets, including the cell membrane, mitochondria, and intracellular signaling pathways. This compound has been shown to inhibit the activity of various enzymes, including cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators, such as prostaglandins and cytokines. This compound has also been shown to induce apoptosis in cancer cells, which is a process of programmed cell death. Additionally, this compound has been shown to increase the levels of neurotransmitters, such as serotonin and dopamine, which are involved in the regulation of mood.

Advantages and Limitations for Lab Experiments

N-(2-ethoxybenzylidene)-4-(2-methoxyphenyl)-1-piperazinamine hydrochloride has several advantages for lab experiments. It is relatively easy to synthesize and can be obtained in high yields. Additionally, this compound has been shown to have low toxicity, making it suitable for in vitro and in vivo studies. However, this compound has several limitations for lab experiments. It is not very soluble in water, which can make it difficult to use in some experiments. Additionally, this compound has not been extensively studied in humans, so its potential side effects and toxicity are not well understood.

Future Directions

There are several future directions for the study of N-(2-ethoxybenzylidene)-4-(2-methoxyphenyl)-1-piperazinamine hydrochloride. One potential direction is the further investigation of its anti-inflammatory properties. This compound has been shown to have potential as an anti-inflammatory agent, and further studies could explore its efficacy in various inflammatory conditions. Another potential direction is the investigation of its anti-cancer properties. This compound has been shown to induce apoptosis in cancer cells, and further studies could explore its potential as a cancer therapy. Additionally, studies could explore the potential of this compound as an anti-depressant agent, as it has been shown to increase the levels of neurotransmitters involved in mood regulation.

Scientific Research Applications

N-(2-ethoxybenzylidene)-4-(2-methoxyphenyl)-1-piperazinamine hydrochloride has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-cancer, and anti-depressant properties. This compound has been studied for its potential use in the treatment of various types of cancer, including breast, lung, and colon cancer. It has also been shown to have potential as an anti-inflammatory agent, with studies demonstrating its ability to reduce inflammation in animal models of arthritis.